Cas no 49568-10-7 (2,3-Dihydroacridin-4(1H)-one)

2,3-Dihydroacridin-4(1H)-one structure
2,3-Dihydroacridin-4(1H)-one structure
Product Name:2,3-Dihydroacridin-4(1H)-one
CAS No:49568-10-7
MF:C13H11NO
MW:197.232543230057
CID:1040705
PubChem ID:12261338
Update Time:2025-04-23

2,3-Dihydroacridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydroacridin-4(1H)-one
    • 2,3-dihydro-1H-acridin-4-one
    • 4(1H)-ACRIDINONE, 2,3-DIHYDRO-
    • SCHEMBL882702
    • 1,2,3,4-tetrahydro-4-acridinone
    • 2,3-Dihydro-4(1h)-acridinone
    • DB-191927
    • 49568-10-7
    • A846462
    • DTXSID20482889
    • Inchi: 1S/C13H11NO/c15-12-7-3-5-10-8-9-4-1-2-6-11(9)14-13(10)12/h1-2,4,6,8H,3,5,7H2
    • InChI Key: VPZBCNMTBAFDTJ-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC3C=CC=CC=3N=2)CCC1

Computed Properties

  • Exact Mass: 197.084063974g/mol
  • Monoisotopic Mass: 197.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 30Ų

2,3-Dihydroacridin-4(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449042538-1g
2,3-Dihydroacridin-4(1H)-one
49568-10-7 95%
1g
$665.68 2023-09-01
Chemenu
CM193474-1g
2,3-dihydroacridin-4(1H)-one
49568-10-7 95%
1g
$729 2024-07-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1736730-1g
2,3-Dihydroacridin-4(1h)-one
49568-10-7 98%
1g
¥6213.00 2024-05-11

Additional information on 2,3-Dihydroacridin-4(1H)-one

2,3-Dihydroacridin-4(1H)-one: A Comprehensive Overview

2,3-Dihydroacridin-4(1H)-one (CAS No. 49568-10-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of acridones, which are known for their diverse biological activities and potential applications in drug development. The acridone skeleton is a fused bicyclic system consisting of a benzene ring and a pyrone ring, making it a versatile platform for structural modification and functionalization.

The chemical structure of 2,3-dihydroacridin-4(1H)-one is characterized by a partially saturated acridone system. The compound exhibits a unique combination of electronic properties due to the conjugation between the aromatic ring and the lactam group. This feature contributes to its stability and reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of more complex molecules with enhanced biological activities.

One of the most notable aspects of 2,3-dihydroacridin-4(1H)-one is its role in medicinal chemistry. Researchers have explored its ability to act as a scaffold for the development of anti-inflammatory, antioxidant, and anticancer agents. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit potent inhibitory effects on inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2,3-dihydroacridin-4(1H)-one derivatives could serve as leads for the development of novel anti-inflammatory drugs.

In addition to its pharmacological applications, 2,3-dihydroacridin-4(1H)-one has also been investigated for its photochemical properties. The compound's ability to absorb UV light and emit fluorescence makes it a promising candidate for use in optoelectronic materials. Recent advancements in materials science have explored the integration of this compound into organic light-emitting diodes (OLEDs) and sensors. These applications highlight the versatility of 2,3-dihydroacridin-4(1H)-one beyond traditional medicinal chemistry.

The synthesis of 2,3-dihydroacridin-4(1H)-one involves a series of well-established organic reactions. A common approach involves the condensation of o-amino phenol derivatives with aldehydes or ketones under acidic conditions. This method allows for the formation of the acridone skeleton through intramolecular cyclization. Researchers have also explored alternative synthetic routes, such as microwave-assisted synthesis and enzymatic catalysis, to improve the efficiency and scalability of the process.

From an environmental perspective, 2,3-dihydroacridin-4(1H)-one has been studied for its biodegradability and eco-toxicological effects. Initial studies indicate that the compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term impact on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 2,3-dihydroacridin-4(1H)-one (CAS No. 49568-10-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and biological applications, position it as a valuable tool for researchers across academia and industry. As ongoing studies continue to uncover new insights into its structure-function relationships and practical applications, 2,3-dihydroacridin-4(1H)-one is poised to play an increasingly important role in the development of innovative chemical products.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.